Cas no 884603-54-7 (5-bromo-N-methyl-4-(thiophen-2-yl)pyrimidin-2-amine)

5-bromo-N-methyl-4-(thiophen-2-yl)pyrimidin-2-amine structure
884603-54-7 structure
Product Name:5-bromo-N-methyl-4-(thiophen-2-yl)pyrimidin-2-amine
CAS No:884603-54-7
MF:C9H8BrN3S
MW:270.14891910553
MDL:MFCD27931428
CID:4290777
PubChem ID:68459408
Update Time:2025-04-24

5-bromo-N-methyl-4-(thiophen-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 5-bromo-N-methyl-4-(2-thienyl)-
    • 5-bromo-N-methyl-4-(thiophen-2-yl)pyrimidin-2-amine
    • DB-118380
    • SCHEMBL2964755
    • UDYIYNSJZKFXMU-UHFFFAOYSA-N
    • 884603-54-7
    • MDL: MFCD27931428
    • Inchi: 1S/C9H8BrN3S/c1-11-9-12-5-6(10)8(13-9)7-3-2-4-14-7/h2-5H,1H3,(H,11,12,13)
    • InChI Key: UDYIYNSJZKFXMU-UHFFFAOYSA-N
    • SMILES: C1(NC)=NC=C(Br)C(C2SC=CC=2)=N1

Computed Properties

  • Exact Mass: 268.96223Da
  • Monoisotopic Mass: 268.96223Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.1Ų

5-bromo-N-methyl-4-(thiophen-2-yl)pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8963676-1.0g
5-bromo-N-methyl-4-(thiophen-2-yl)pyrimidin-2-amine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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